![molecular formula C17H16N2O2 B287032 2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide](/img/structure/B287032.png)
2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide, also known as BIA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. BIA belongs to the class of N-substituted benzisoxazole derivatives and has been studied for its ability to modulate various biological processes.
Mechanism of Action
The exact mechanism of action of 2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide is not fully understood, but studies suggest that it may act on various signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and survival, which may contribute to its anti-cancer effects. This compound has also been found to modulate the levels of neurotransmitters in the brain, which may underlie its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. Studies have found that this compound can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis. This compound has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is the lack of information on the optimal dosage and administration of this compound in different experimental models, which may affect the reproducibility of results.
Future Directions
There are several potential future directions for research on 2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide. One area of interest is the development of this compound derivatives with improved pharmacological properties, such as increased potency or selectivity. Another direction is the investigation of the potential of this compound as a therapeutic agent in other diseases, such as diabetes or cardiovascular disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs.
Synthesis Methods
The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide involves the reaction of 2-amino-5-methylbenzoic acid with acetic anhydride, followed by reaction with 3-nitrobenzisoxazole. The resulting compound is then reduced to this compound using a palladium-catalyzed hydrogenation reaction.
Scientific Research Applications
2-(1,2-benzisoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide has been studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. This compound has also been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.
Properties
Molecular Formula |
C17H16N2O2 |
---|---|
Molecular Weight |
280.32 g/mol |
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide |
InChI |
InChI=1S/C17H16N2O2/c1-11-6-5-8-14(12(11)2)18-17(20)10-15-13-7-3-4-9-16(13)21-19-15/h3-9H,10H2,1-2H3,(H,18,20) |
InChI Key |
ZVXOVTBIZYLHQZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)CC2=NOC3=CC=CC=C32)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CC2=NOC3=CC=CC=C32)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.